N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-(2-phenylethynyl)aniline

• IUPAC Name: N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-(2-phenylethynyl)aniline
• InChI: InChI=1S/C18H16N4/c1-22-14-20-21-18(22)13-19-17-10-6-5-9-16(17)12-11-15-7-3-2-4-8-15/h2-10,14,19H,13H2,1H3
• InChI Key: PHLMSSYNLBKHOM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1CNC2=CC=CC=C2C#CC3=CC=CC=C3
• Molecular Formula: C18H16N4
• Molecular Weight: 288.3 g/mol

Description

N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-(2-phenylethynyl)aniline is a chemical compound that has been widely used in scientific research for its unique properties. This compound is a potent inhibitor of the enzyme monoamine oxidase B (MAO-B), which plays a crucial role in the metabolism of neurotransmitters such as dopamine and serotonin.

Mechanism of Action

The mechanism of action of N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-(2-phenylethynyl)aniline is believed to involve the inhibition of this compound. This compound is an enzyme that metabolizes dopamine and other neurotransmitters, and its inhibition can lead to increased levels of these neurotransmitters in the brain. This can have neuroprotective effects and may also improve mood and cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which can improve mood and cognitive function. This compound has also been shown to have antioxidant properties, which can protect against oxidative stress and neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-(2-phenylethynyl)aniline in lab experiments is its specificity for this compound inhibition. This compound does not affect other enzymes or receptors in the brain, which can reduce the risk of unwanted side effects. However, one limitation of using this compound is its relatively short half-life, which can make it difficult to maintain consistent levels in the brain.

Future Directions

There are several future directions for the research on N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-(2-phenylethynyl)aniline. One direction is to investigate its potential use in the treatment of other neurodegenerative disorders, such as Huntington's disease and multiple sclerosis. Another direction is to optimize the synthesis method to increase the yield and purity of the final product. Additionally, further research is needed to understand the long-term effects of this compound on the brain and to develop more effective delivery methods.

Synthesis Methods

The synthesis of N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-(2-phenylethynyl)aniline involves a multistep process. The first step is the synthesis of 4-methyl-1,2,4-triazol-3-yl)methylamine, which is then reacted with 2-(2-phenylethynyl)aniline to form the final product. The synthesis of this compound has been optimized to increase the yield and purity of the final product.

Scientific Research Applications

N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-(2-phenylethynyl)aniline has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. This compound has also been investigated for its potential use in the treatment of depression and anxiety disorders.